(4-Bromophenyl)-(difluoromethyl)-imino-oxo-lambda6-sulfane
Description
(4-Bromophenyl)-(difluoromethyl)-imino-oxo-lambda6-sulfane, also known as BDFIS, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the sulfane family, which are known to play important roles in biological systems. BDFIS has shown promising results in a variety of research areas, including cancer treatment and neuroprotection.
Scientific Research Applications
Antimicrobial Agents
The compound has shown promise in the development of novel antimicrobial agents. It exhibits significant potential against Gram-positive pathogens, particularly in combating Enterococcus faecium biofilm-associated infections . This application is crucial given the rising concern over antibiotic resistance.
Antioxidant Activity
Research indicates that derivatives of this compound have antioxidant properties. These properties are essential for protecting cells from oxidative stress, which can lead to chronic diseases such as cancer and heart disease .
Anticancer Therapeutics
The compound’s derivatives have been evaluated for their effectiveness against cancer cell lines, such as the human breast adenocarcinoma cell line (MCF7). They show potential as chemotherapeutic agents, offering a new avenue for cancer treatment .
Drug Design and Synthesis
The compound serves as a building block in drug design and synthesis. Its structure allows for the creation of a variety of analogs, which can be tailored for specific therapeutic purposes .
Biological Evaluation
The compound and its derivatives undergo rigorous biological evaluation to determine their efficacy and safety. This includes testing for antimicrobial action, toxicity, and in silico studies to predict potential effects .
Alternative Toxicity Testing
The compound has been used in alternative toxicity testing methods, such as assays on freshwater cladoceran Daphnia magna Straus. These methods are vital for assessing the environmental impact of new drugs .
Molecular Docking Studies
Molecular docking studies with the compound have been conducted to understand its interaction with biological targets. This helps in predicting the binding affinity and activity of the compound against various pathogens .
ADME Profile Analysis
The compound’s derivatives have been analyzed for their ADME (Absorption, Distribution, Metabolism, and Excretion) profile. This analysis is crucial for predicting the pharmacokinetics and potential side effects of new drugs .
properties
IUPAC Name |
(4-bromophenyl)-(difluoromethyl)-imino-oxo-λ6-sulfane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrF2NOS/c8-5-1-3-6(4-2-5)13(11,12)7(9)10/h1-4,7,11H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ONOZXVFAHXHFMX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1S(=N)(=O)C(F)F)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrF2NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Bromophenyl)-(difluoromethyl)-imino-oxo-lambda6-sulfane | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(1-Methylpyrazol-4-yl)methyl]-3-(prop-2-enoylamino)propanamide](/img/structure/B2878408.png)
![ethyl 2-(2-((5-pivalamido-1,3,4-thiadiazol-2-yl)thio)propanamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate](/img/structure/B2878410.png)
![5-Chloro-2-[2-(phenylsulfanyl)-3-pyridinyl]-1,3-benzoxazole](/img/structure/B2878415.png)
![N-(4-chlorobenzyl)-4-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]oxy}benzamide](/img/structure/B2878419.png)
